Cas no 104715-70-0 (9H-Purin-2-amine,N-(4-butylphenyl)-6-(methylthio)-)

• Product name: 9H-Purin-2-amine,N-(4-butylphenyl)-6-(methylthio)-
• CAS No: 104715-70-0
• MF: C₁₆H₁₉N₅S
• MW: 313.420561075211
• CID: 149116
• PubChem ID: 389513

9H-Purin-2-amine,N-(4-butylphenyl)-6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,N-(4-butylphenyl)-6-(methylthio)-
• 1H-Purin-2-amine,N-(4-butylphenyl)-6-(methylthio)- (9CI)
• NSC 685803
• NSC685803
• 104715-70-0
• NSC-685803
• BRN 5594501
• DTXSID40909149
• N-(4-Butylphenyl)-N-(6-(methylthio)-9H-purin-2-yl)amine
• n-(4-butylphenyl)-6-(methylsulfanyl)-9h-purin-2-amine
• CHEMBL278903
• NCI60_030846
• N-(4-Butylphenyl)-6-(methylthio)-9H-purin-2-amine
• SCHEMBL7107628
• N-(4-butylphenyl)-6-methylsulfanyl-9H-purin-2-amine
• 2-(p-n-Butylanilino)-6-(methylthio)purine
• 9H-Purine, 2-((4-butylphenyl)amino)-6-(methylthio)-
• 2-((4-Butylphenyl)amino)-6-(methylthio)-9H-purine
• BDBM50025592
• (4-Butyl-phenyl)-(6-methylsulfanyl-9H-purin-2-yl)-amine

• Inchi： InChI=1S/C16H19N5S/c1-3-4-5-11-6-8-12(9-7-11)19-16-20-14-13(17-10-18-14)15(21-16)22-2/h6-10H,3-5H2,1-2H3,(H2,17,18,19,20,21)
• InChI Key： KZOFMVLEQMEJEU-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(NC2=NC(SC)=C3N=CNC3=N2)C=C1

Computed Properties

• Exact Mass: 313.13637
• Monoisotopic Mass: 313.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 591.5°C at 760 mmHg
• Flash Point: 311.6°C
• Refractive Index: 1.667
• PSA: 66.49